Cas no 191-81-1 (Dibenzo[a,n]perylene)

• Product name: Dibenzo[a,n]perylene
• CAS No: 191-81-1
• MF: C₂₈H₁₆
• MW: 352.42664
• CID: 227659
• PubChem ID: 12205553

Dibenzo[a,n]perylene Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,n]perylene
• 191-81-1
• Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene

• Inchi： InChI=1S/C28H16/c1-3-10-20-18(8-1)16-25-27-22(20)13-6-14-24(27)23-12-5-9-19-15-17-7-2-4-11-21(17)28(25)26(19)23/h1-16H
• InChI Key： ZMEZWZQVJAYSED-UHFFFAOYSA-N
• SMILES： C1C2=C3C4=C(C=CC=C4C=C2C=CC=1)C1C2=C3C=C3C=CC=CC3=C2C=CC=1

Computed Properties

• Exact Mass: 352.12528
• Monoisotopic Mass: 352.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 8.3

Experimental Properties

• PSA: 0